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Compound of Interest

Compound Name: ATTO 390

Cat. No.: B12058962 Get Quote

Welcome to the ATTO 390 Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to provide troubleshooting

guidance and frequently asked questions (FAQs) to help you optimize the signal-to-noise ratio

in your experiments using ATTO 390 fluorescent dye.

I. ATTO 390 Spectroscopic and Photophysical
Properties
ATTO 390 is a fluorescent label with a coumarin structure, known for its high fluorescence

quantum yield, large Stokes shift, and good photostability.[1][2] These characteristics make it a

versatile dye for various life science applications, including fluorescence microscopy, single-

molecule detection, and high-resolution microscopy.[3][4]
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Property Value Reference

Excitation Maximum (λex) 390 nm [1][5]

Emission Maximum (λem) 475 - 479 nm [5][6][7]

Extinction Coefficient (εmax) 24,000 M⁻¹cm⁻¹ [1][7]

Fluorescence Quantum Yield

(Φf)
0.90 (90%) [1][2][7]

Fluorescence Lifetime (τfl) 5.0 ns [1][7]

Molecular Weight (Carboxy) 343.42 g/mol [5]

Molecular Weight (NHS ester) 440 g/mol [2][7]

Recommended Laser Lines 365 nm or 405 nm [3][5]

II. Troubleshooting Guide: Low Signal-to-Noise
Ratio (SNR)
A low signal-to-noise ratio is a frequent challenge in fluorescence experiments, resulting in

grainy images where features are difficult to discern.[8] The issue can stem from either a weak

signal or high background noise.

Q1: My ATTO 390 signal is very weak. What are the
possible causes and how can I improve it?
Several factors can contribute to a weak fluorescent signal. Below is a systematic approach to

troubleshoot and enhance your ATTO 390 signal.
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Weak ATTO 390 Signal

1. Verify Labeling Efficiency

2. Optimize Antibody/Probe Concentration

Labeling Confirmed

3. Check Filter Compatibility

Concentration Optimized

4. Optimize Excitation Source

Filters Matched

5. Minimize Photobleaching

Excitation Optimized

Improved Signal

Photobleaching Minimized

 

High Background Signal

1. Optimize Blocking Step

2. Increase Washing Steps

Blocking Optimized

3. Titrate Antibody Concentration

Washing Increased

4. Address Autofluorescence

Concentration Titrated

Reduced Background

Autofluorescence Minimized

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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